Cas no 1491281-86-7 (Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester
- Tert-butyl ((5-bromothiophen-3-yl)methyl)(methyl)carbamate
-
- Inchi: 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)13(4)6-8-5-9(12)16-7-8/h5,7H,6H2,1-4H3
- InChI Key: RXUHTZLTODBKHK-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)N(CC1C=C(Br)SC=1)C
Computed Properties
- Exact Mass: 305.00851g/mol
- Monoisotopic Mass: 305.00851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- Density: 1.384±0.06 g/cm3(Predicted)
- Boiling Point: 352.7±30.0 °C(Predicted)
- pka: -1.49±0.70(Predicted)
Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4257241-0.05g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate |
1491281-86-7 | 95.0% | 0.05g |
$528.0 | 2025-03-15 | |
| Enamine | EN300-4257241-0.1g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate |
1491281-86-7 | 95.0% | 0.1g |
$553.0 | 2025-03-15 | |
| Enamine | EN300-4257241-0.25g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate |
1491281-86-7 | 95.0% | 0.25g |
$579.0 | 2025-03-15 | |
| Enamine | EN300-4257241-0.5g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate |
1491281-86-7 | 95.0% | 0.5g |
$603.0 | 2025-03-15 | |
| Enamine | EN300-4257241-1.0g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate |
1491281-86-7 | 95.0% | 1.0g |
$628.0 | 2025-03-15 | |
| Enamine | EN300-4257241-2.5g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate |
1491281-86-7 | 95.0% | 2.5g |
$1230.0 | 2025-03-15 | |
| Enamine | EN300-4257241-5.0g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate |
1491281-86-7 | 95.0% | 5.0g |
$1821.0 | 2025-03-15 | |
| Enamine | EN300-4257241-10.0g |
tert-butyl N-[(5-bromothiophen-3-yl)methyl]-N-methylcarbamate |
1491281-86-7 | 95.0% | 10.0g |
$2701.0 | 2025-03-15 |
Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester
Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1491281-86-7): A Comprehensive Overview
Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester, with the CAS number 1491281-86-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable subject for further investigation and development.
The structure of this compound features a complex arrangement of functional groups, including a thiophene ring substituted with a bromine atom at the 5-position and a methyl group at the 3-position. The presence of these substituents influences the electronic properties and reactivity of the molecule, making it a versatile scaffold for designing novel pharmacological agents.
In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are heterocyclic aromatic compounds that have shown promise in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of bromine and methyl groups into the thiophene ring enhances its pharmacological potential by introducing additional interaction points with biological targets.
The ester functionality in the molecule plays a crucial role in modulating its solubility and bioavailability. Ester groups are known to improve the pharmacokinetic properties of drugs by enhancing their solubility in both aqueous and lipid environments. This characteristic makes Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester a promising candidate for further development as an active pharmaceutical ingredient (API).
One of the most intriguing aspects of this compound is its potential as a precursor for more complex drug molecules. The presence of multiple reactive sites allows for further functionalization through various chemical transformations, such as nucleophilic substitution or condensation reactions. This flexibility makes it an attractive scaffold for medicinal chemists seeking to design novel therapeutics.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By systematically modifying the structure of Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester, researchers can gain insights into how different substituents affect its biological activity. This information is crucial for optimizing the compound's pharmacological properties and improving its efficacy as a potential drug candidate.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed hydrogenations, can be employed to construct the desired molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.
In addition to its synthetic significance, this compound has garnered attention for its potential applications in drug discovery. Computational modeling and molecular docking studies have been used to explore its interactions with biological targets such as enzymes and receptors. These studies provide valuable insights into the mechanism of action of the compound and help identify potential therapeutic applications.
The pharmaceutical industry is increasingly focusing on developing innovative drugs with improved efficacy and reduced side effects. Compounds like Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester offer a promising starting point for such endeavors. By leveraging cutting-edge synthetic methodologies and computational tools, researchers can accelerate the discovery and development of novel therapeutics.
The future prospects of this compound are further enhanced by its compatibility with green chemistry principles. Sustainable synthetic routes that minimize waste and energy consumption are becoming increasingly important in pharmaceutical research. The development of eco-friendly synthetic protocols for producing Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester could contribute significantly to reducing the environmental impact of drug manufacturing.
In conclusion, Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1491281-86-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel drug molecules with diverse biological activities. By combining traditional organic synthesis with modern computational methods, researchers can unlock its full therapeutic potential and contribute to advancements in medicine.
1491281-86-7 (Carbamic acid, N-[(5-bromo-3-thienyl)methyl]-N-methyl-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)